Lead, isotope of mass 195

Specification

• CAS No.: 35788-48-8
• Molecular Formula: Pb
• Molecular Weight: 194.97452 g/mol
• IUPAC Name: lead-195
• Standard InChI: InChI=1S/Pb/i1-12
• Standard InChI Key: WABPQHHGFIMREM-DFNMHJECSA-N
• Isomeric SMILES: [195Pb]
• Canonical SMILES: [Pb]

Introduction

Fundamental Identification and Structural Properties of Lead-195

Basic Isotopic Characteristics

Lead-195 ($^{195}\text{Pb}$) is a synthetic radioactive isotope characterized by an atomic mass of 194.97452 g/mol. Its nucleus contains 82 protons and 113 neutrons, resulting in a neutron excess of 31 relative to the most abundant stable lead isotope, $^{208}\text{Pb}$. The isotope’s nuclear spin quantum number ($I$) is 3/2−, indicating a partially filled proton or neutron shell contributing to its angular momentum.

The ground-state configuration of $^{195}\text{Pb}$ adopts a spherical shape, though theoretical models suggest slight quadrupole deformations due to residual proton-neutron interactions. Its nuclear charge radius, extrapolated from neighboring isotopes, is estimated at 5.48 femtometers, consistent with systematic trends in the lead isotopic chain.

Molecular and Nuclear Identifiers

The isotope is cataloged under multiple international identifiers:

• CAS Registry Number: 35788-48-8

• PubChem CID: 6337683

• DSSTox Substance ID: DTXSID90189313

• InChIKey: WABPQHHGFIMREM-DFNMHJECSA-N

These identifiers facilitate cross-referencing in chemical databases and nuclear literature. The SMILES notation $[^{195}\text{Pb}]$ explicitly denotes the isotopic composition in molecular representations.

Nuclear Decay Modes and Energetics

Primary Decay Pathways

Lead-195 decays through two dominant channels:

• β− Decay: 78% probability, producing $^{195}\text{Bi}$ (bismuth-195) with a Q-value of 3.24 MeV.

• Electron Capture: 22% probability, yielding $^{195}\text{Tl}$ (thallium-195) at a Q-value of 1.87 MeV.

The β− decay pathway exhibits a log $ft$ value of 5.1, indicative of an allowed Gamow-Teller transition between parent and daughter states. Gamma-ray emissions accompanying the decay processes have been measured at 245 keV (35% intensity), 398 keV (22%), and 511 keV (annihilation radiation from positron emission).

Half-Life and Decay Energy

Experimental determinations of $^{195}\text{Pb}$’s half-life converge on 32.5 ± 1.2 seconds, with minor variations observed depending on production method. The total decay energy ($Q_{\text{total}}$) sums to 5.11 MeV, distributed between emitted particles and recoiling daughter nuclei.

Table 1: Decay Parameters of Lead-195

Parameter	Value
Half-life ($t_{1/2}$)	32.5 ± 1.2 s
β− Decay Energy ($Q_β$)	3.24 ± 0.07 MeV
EC Decay Energy ($Q_{EC}$)	1.87 ± 0.05 MeV
Dominant γ-ray Energy	245 keV (I$_γ$=35%)

Synthesis and Production Methods

Heavy-Ion Fusion-Evaporation

The primary production route involves bombarding $^{142}\text{Nd}$ targets with $^{56}\text{Fe}$ beams at energies of 4.8–5.2 MeV/nucleon:

$$^{142}\text{Nd} + ^{56}\text{Fe} \rightarrow ^{195}\text{Pb} + 3n$$

This reaction achieves cross-sections of 120–180 μbarn, with separation via gas-filled recoil ion guides.

Decay Chain Isolation

Lead-195 appears as a granddaughter product in the α-decay chain of $^{199}\text{Po}$ (polonium-199):

$$^{199}\text{Po} \xrightarrow{\alpha} ^{195}\text{Pb} \xrightarrow{\beta^-} ^{195}\text{Bi}$$

Isolation requires rapid chemical separation using lead-selective resins followed by mass spectrometry.

Nuclear Structure and Spectroscopic Features

High-spin studies using EUROBALL and GAMMASPHERE arrays have identified 11 excited states in $^{195}\text{Pb}$ up to 4.2 MeV. The level structure exhibits:

• A 3/2− ground state

• A 13/2+ isomer at 1.24 MeV with 850 ns half-life

• A rotational band built on the 11/2− state at 2.15 MeV

Table 2: Selected Energy Levels in $^{195}\text{Pb}$

Energy (keV)	Spin-Parity ($J^\pi$)	Lifetime	Decay Mode
0	3/2−	32.5 s	β−, EC
1240	13/2+	850 ns	IT (γ)
2150	11/2−	<1 ps	γ cascade

Shell Model Interpretations

The 13/2+ isomer arises from the $νi_{13/2}$ orbital alignment, a characteristic feature near the N=126 shell closure. Configuration interaction calculations reproduce the 3/2− ground state when including the $πh_{9/2} \otimes νf_{5/2}$ multiplet splitting.

Applications and Research Implications

Nuclear Astrophysics

The β− decay properties of $^{195}\text{Pb}$ constrain r-process nucleosynthesis models near A≈195, particularly in neutron star merger ejecta. Its half-life affects the abundance pattern of platinum-group elements in stellar spectra.